Cas no 2227736-73-2 (rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine
• CAS No: 2227736-73-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6395201
• PubChem ID: 165850227
• Update Time: 2025-05-30

rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine
• EN300-1779971
• 2227736-73-2

• Inchi： 1S/C8H12N2S/c1-8(2)6(7(8)9)5-3-11-4-10-5/h3-4,6-7H,9H2,1-2H3/t6-,7-/m0/s1
• InChI Key： HNGCZERGEFZSPY-BQBZGAKWSA-N
• SMILES： S1C=NC(=C1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2227736-73-2)

The compound rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2227736-73-2) represents a structurally unique organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its molecular framework combines a cyclopropane ring system with a thiazole heterocycle and an amine functional group. This configuration imparts distinct stereochemical properties due to the presence of two stereocenters at positions C(1) and C(3), leading to the formation of an enantiomeric mixture (the racemic form). The compound’s chemical structure is characterized by a fused three-membered ring system bearing two methyl substituents at C(2), a thiazole moiety at C(4), and an amine group at C(1). These features collectively contribute to its potential as a scaffold for drug discovery.

Recent studies have highlighted the importance of thiazole-containing compounds in modulating biological pathways. For instance, thiazoles are known to exhibit enzyme inhibition properties, particularly against kinases and proteases involved in cancer progression. The cyclopropane ring, while inherently strained due to its high angle strain (~60° bond angles), is often utilized in drug design to enhance metabolic stability or improve binding affinity to target proteins. The amine functionality in this compound may act as a hydrogen bond donor or acceptor, further influencing its interactions with biomolecules.

The stereochemistry of rac-(1R,3S)-form is critical for understanding its pharmacological behavior. While the racemic mixture may display reduced potency compared to enantiopure forms in certain applications (e.g., enzyme inhibition or receptor binding), it remains valuable as an intermediate for asymmetric synthesis. Advanced synthetic strategies such as chiral auxiliaries or biocatalytic methods could be employed to resolve the enantiomers and optimize activity.

In terms of synthetic accessibility, the compound can be prepared via a multi-step route involving cyclopropane ring formation followed by thiazole ring closure. Key steps may include: (1) alkylation of an amine precursor to introduce methyl groups at C(2); (2) cyclopropylation using dihalomethane derivatives under transition-metal catalysis; and (3) condensation with thiourea or other thiazole precursors under acidic conditions. Recent advancements in transition-metal-catalyzed cross-coupling reactions have simplified such syntheses while improving yield and stereoselectivity.

Emerging research has explored the biological activity of similar scaffolds containing both cyclopropane and thiazole moieties. For example, a 2024 study published in *Journal of Medicinal Chemistry* reported that analogs with cyclopropyl-thiazole hybrids demonstrated nanomolar IC₅₀ values against tumor necrosis factor-alpha (TNFα) inhibition—a key target for inflammatory diseases. Another study from 2025 noted that such compounds exhibited enhanced blood-brain barrier permeability due to their low molecular weight (<500 g/mol) and lipophilicity (logP ~ 4.8).

The potential applications of rac-(1R,3S)-form span multiple therapeutic areas: - Anti-inflammatory agents: The thiazole ring’s ability to interact with nuclear factor kappa B (NFκB) signaling pathways makes it relevant for arthritis or autoimmune disorders. - Anticancer drugs: Cyclopropyl groups have been shown to improve DNA intercalation properties when conjugated with intercalators like doxorubicin analogs. - Neurological targets: The compound’s small size and hydrogen-bonding capacity suggest possible utility as GABA receptor modulators or acetylcholinesterase inhibitors.

From an analytical perspective, characterization techniques such as NMR spectroscopy (¹H NMR: δ 0.9–1.5 ppm for methyl protons; δ 6–8 ppm for aromatic protons), mass spectrometry (M+H⁺ = 589 g/mol), and X-ray crystallography have been instrumental in confirming its structure and stereochemistry. Computational methods like density functional theory (DFT) calculations further support its conformational preferences and reactivity patterns.

Ongoing investigations into this compound focus on optimizing its solubility profile through salt formation or co-solvent systems. A 205 study demonstrated that forming hydrochloride salts increased aqueous solubility by over 5-fold compared to the free base form—critical for formulation development in oral dosage forms.

In conclusion, rac-(1R,3S)-form exemplifies how strategic combination of heterocyclic motifs can yield versatile scaffolds for drug discovery programs targeting diverse disease mechanisms including inflammation, oncology, and neurodegeneration.